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Compound of Interest

Compound Name: 2-chloro-N,2-diphenylacetamide

Cat. No.: B1352197 Get Quote

This document provides essential safety and logistical information for the proper disposal of 2-
chloro-N,2-diphenylacetamide, a halogenated organic compound. Adherence to these step-

by-step procedures is critical for ensuring laboratory safety, protecting the environment, and

maintaining regulatory compliance. This guidance is intended for researchers, scientists, and

drug development professionals.

Immediate Safety and Hazard Identification
2-chloro-N,2-diphenylacetamide is classified with several hazards. All handling and disposal

operations must be conducted while wearing appropriate Personal Protective Equipment

(PPE), including chemical-resistant gloves, safety goggles, and a laboratory coat.[1]

The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides

the following hazard information for 2-chloro-N,N-diphenylacetamide:
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CID 224481[2]

Experimental Protocol: Waste Disposal
Methodology
As a chlorinated organic compound, 2-chloro-N,2-diphenylacetamide must be segregated

and disposed of as halogenated organic waste.[3] Do not dispose of this chemical down the

drain or mix it with non-halogenated, acidic, basic, or heavy metal waste streams.[1][4][5]

Step 1: Waste Segregation and Collection
Identify Waste Type: Differentiate between solid, liquid, and contaminated disposable waste

containing 2-chloro-N,2-diphenylacetamide.

Use Designated Containers:
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Solid Waste: Collect unused or contaminated solid 2-chloro-N,2-diphenylacetamide in a

clearly labeled, sealed container designated for hazardous chemical waste.[4]

Liquid Waste: Collect solutions containing the compound in a dedicated, leak-proof

hazardous waste container.[4] Polyethylene containers are recommended, as halogenated

compounds can produce acids that corrode metal.[6]

Contaminated Materials: Dispose of all items that have come into contact with the

compound, such as gloves, weigh boats, and absorbent paper, as hazardous solid waste

in the same container as solid waste.[4]

Maintain Separation: Keep halogenated organic waste separate from all other waste types,

especially incompatible materials like acids, bases, metals, and oxidizing agents.[3][6]

Step 2: Container Management and Labeling
Container Condition: Ensure all waste containers are in good condition, compatible with the

chemical, and have a secure, tightly sealing cap.[7][8] Keep containers closed at all times

except when actively adding waste.[9]

Labeling: Affix a "Hazardous Waste" tag to the container as soon as the first drop of waste is

added.[9][10] The label must include:

The words "Hazardous Waste".[8]

The full chemical name: "2-chloro-N,2-diphenylacetamide". Do not use abbreviations.[7]

The approximate percentages or volume of each component in the container.[3]

All relevant hazard information (e.g., "Skin Irritant," "Toxic," "Aquatic Hazard").[8]

Step 3: Storage and Final Disposal
Satellite Accumulation Area (SAA): Store the properly labeled waste container in a

designated SAA, which must be at or near the point of generation.[4][8]

Secondary Containment: Store the waste container within a secondary containment system,

such as a chemical-resistant tub, to contain any potential leaks.[9][11]
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Arrange for Pickup: Once the container is 75-90% full, or has been in accumulation for up to

12 months, arrange for its collection by your institution's Environmental Health and Safety

(EHS) department.[8][9][10] Do not accumulate more than 55 gallons of hazardous waste in

an SAA.[10]

Documentation: Complete all required waste disposal paperwork accurately to ensure proper

handling and treatment.[1]

Emergency Procedures: Spill Management
In the event of a spill, immediate and appropriate action is necessary to prevent exposure and

environmental contamination.

Small Spills (within a chemical fume hood):

Ensure proper PPE is worn, including gloves, safety goggles, and a lab coat.[4]

Contain and absorb the spill using an inert material like vermiculite or sand.[1][4]

Carefully sweep or scoop the absorbed material into a sealed container and dispose of it

as halogenated hazardous waste.[4]

Clean the spill area with an appropriate solvent, followed by soap and water.[4]

Large Spills:

Evacuate the immediate area.[4]

Alert your supervisor and contact your institution's EHS department for emergency

response.[4]

Disposal Workflow Visualization
The following diagram illustrates the logical workflow for the proper handling and disposal of

waste containing 2-chloro-N,2-diphenylacetamide.
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Caption: Disposal workflow for 2-chloro-N,2-diphenylacetamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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